9-(3-Chloro-4-methoxyphenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(3-chloro-4-methoxyphenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H24ClN5O3/c1-5-8-24-18(27)16-17(23(3)20(24)28)22-19-25(10-12(2)11-26(16)19)13-6-7-15(29-4)14(21)9-13/h6-7,9,12H,5,8,10-11H2,1-4H3
• InChI Key: OWXNDIHKXRUVKX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2CC(CN3C4=CC(=C(C=C4)OC)Cl)C)N(C1=O)C
• Molecular Formula: C20H24ClN5O3
• Molecular Weight: 417.9 g/mol

Description

Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity. They are often used in the development of neuroprotective and anti-neuroinflammatory agents.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of these compounds is often analyzed using techniques like mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds often involve the creation of novel triazole-pyrimidine-based compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are often analyzed using techniques like mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Neuroprotection and Anti-neuroinflammatory Activity

• Results : Among synthesized compounds, several (ZA3-ZA5, ZB2-ZB6, and intermediate S5) demonstrated significant anti-neuroinflammatory properties by inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in human microglia cells. .

Enzyme Inhibition and Antitumor Effects

• Results : Fused heterocycles enhance interactions with enzymes, leading to improved activity. .

Antitumor Potential

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Chemical Synthesis and Characterization

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Biological Assays and Molecular Docking

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Mechanism of Action

Target of Action

Similar compounds, such as triazole-pyrimidine hybrids, have shown promising neuroprotective and anti-inflammatory properties . They interact with human microglia and neuronal cell models .

Mode of Action

It is suggested that similar compounds interact with their targets, leading to significant anti-neuroinflammatory properties through inhibition of nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells .

Biochemical Pathways

The compound affects the endoplasmic reticulum (ER) stress pathway, apoptosis, and the NF-kB inflammatory pathway . It reduces the expression of the ER chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Pharmacokinetics

The degree of lipophilicity of similar compounds allows them to diffuse easily into cells .

Result of Action

The molecular results reveal that similar compounds have promising neuroprotective and anti-inflammatory properties . They show significant anti-neuroinflammatory properties and promising neuroprotective activity .

Action Environment

The presence of a hydrophobic substituent on the ring of similar compounds was found to be favorable due to interaction with the ad site of the enzyme .

Future Directions

The future directions of research on these compounds often involve the development of neuroprotective and anti-neuroinflammatory agents.